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Compound of Interest

Compound Name: 1H-Imidazole-5-acetic acid

Cat. No.: B1210293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and

use of 1H-Imidazole-5-acetic acid in a laboratory setting. The information is intended for

professionals in research and drug development.

Product Information
Property Value Reference

Chemical Name 1H-Imidazole-5-acetic acid --INVALID-LINK--

Synonyms
Imidazole-4-acetic acid,

Imidazoleacetic acid
--INVALID-LINK--

CAS Number 645-65-8 --INVALID-LINK--

Molecular Formula C₅H₆N₂O₂ --INVALID-LINK--

Molecular Weight 126.11 g/mol --INVALID-LINK--

Appearance White to off-white solid [1]

Solubility
Soluble in water. Predicted

water solubility: 53.3 g/L.
[2]

pKa (Strongest Acidic) 3.65 (Predicted) [2]

pKa (Strongest Basic) 6.78 (Predicted) [2]
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Safe Handling and Personal Protective Equipment
(PPE)
2.1. Hazard Identification

1H-Imidazole-5-acetic acid is classified as an irritant.[3] Appropriate safety precautions should

be taken to avoid contact with skin, eyes, and respiratory tract.

2.2. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powdered form to avoid dust formation.

Ensure that eyewash stations and safety showers are readily accessible.

2.3. Personal Protective Equipment (PPE)

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Nitrile gloves. Inspect gloves for any tears or

holes before use.

Skin and Body Protection A lab coat should be worn at all times.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter is recommended.

2.4. Hygiene Practices

Wash hands thoroughly with soap and water after handling the compound, before breaks,

and at the end of the workday.

Do not eat, drink, or smoke in the laboratory.

Contaminated clothing should be removed and washed before reuse.
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Storage and Stability
3.1. Storage Conditions

Form
Recommended Storage
Temperature

Additional Notes

Solid 0-8°C

Store in a tightly sealed

container in a dry and well-

ventilated place.[4]

Solutions

-20°C for short-term storage

(up to 1 month), -80°C for

long-term storage (up to 6

months).

Solutions are unstable and

should be prepared fresh

whenever possible.[5][6]

3.2. Stability

While specific quantitative stability data for 1H-Imidazole-5-acetic acid is limited, it is known

that solutions are unstable and should be freshly prepared for optimal results.[5] For a related

imidazole fungicide, prochloraz, stability in aqueous solution was found to be pH-dependent,

with slower degradation at neutral pH compared to acidic or alkaline conditions.[7] It is

advisable to buffer aqueous solutions of 1H-Imidazole-5-acetic acid to a neutral pH if they are

to be stored for a short period.

3.3. Incompatible Materials

Strong oxidizing agents

Strong bases

Acids and acid anhydrides

Biological Context and Signaling Pathways
1H-Imidazole-5-acetic acid, also known as imidazoleacetic acid (IAA), is an endogenous

metabolite of histamine.[8] It is formed through the oxidation of histamine by the enzyme

diamine oxidase.[8] In the central nervous system, IAA has been shown to act as a partial
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agonist at γ-aminobutyric acid (GABA) type A (GABAA) receptors.[8][9] This interaction

suggests a link between the histaminergic and GABAergic neurotransmitter systems.[3][10]

4.1. Histamine Metabolism Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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